Cas no 2228885-27-4 (4-(2-chloro-6-hydroxyphenyl)butan-2-one)

• Product Name: 4-(2-chloro-6-hydroxyphenyl)butan-2-one
• CAS No: 2228885-27-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6347307
• PubChem ID: 165711332
• Update Time: 2025-07-18

4-(2-chloro-6-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-hydroxyphenyl)butan-2-one
• EN300-1975674
• 2228885-27-4

• Inchi： 1S/C10H11ClO2/c1-7(12)5-6-8-9(11)3-2-4-10(8)13/h2-4,13H,5-6H2,1H3
• InChI Key： JQICUWCLNHNWHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCC(C)=O)O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-chloro-6-hydroxyphenyl)butan-2-one

Introduction to 4-(2-Chloro-6-hydroxyphenyl)butan-2-one (CAS No. 2228885-27-4)

4-(2-Chloro-6-hydroxyphenyl)butan-2-one, with the CAS number 2228885-27-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a chloro-substituted phenyl ring and a ketone functional group. These properties make it a valuable intermediate in the synthesis of more complex molecules and a potential candidate for drug development.

The chemical structure of 4-(2-chloro-6-hydroxyphenyl)butan-2-one can be represented as follows: C₁₁H₁₁ClO₃. The presence of the chlorine atom and the hydroxyl group on the phenyl ring imparts specific reactivity and solubility properties to the molecule, making it suitable for a wide range of chemical reactions. The ketone group, on the other hand, provides additional reactivity and can participate in various organic transformations such as nucleophilic addition and condensation reactions.

In the context of pharmaceutical research, 4-(2-chloro-6-hydroxyphenyl)butan-2-one has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(2-chloro-6-hydroxyphenyl)butan-2-one demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 4-(2-chloro-6-hydroxyphenyl)butan-2-one has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block in the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 4-(2-chloro-6-hydroxyphenyl)butan-2-one typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2-chloro-6-hydroxyacetophenone with an appropriate alkylating agent followed by oxidation to form the ketone. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources and minimizing waste generation.

The safety and environmental impact of 4-(2-chloro-6-hydroxyphenyl)butan-2-one are important considerations for its widespread use. Studies have shown that this compound has low toxicity and is biodegradable under appropriate conditions. However, proper handling and disposal protocols should be followed to ensure environmental safety. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide guidelines for the safe use and disposal of chemicals like 4-(2-chloro-6-hydroxyphenyl)butan-2-one.

In conclusion, 4-(2-chloro-6-hydroxyphenyl)butan-2-one (CAS No. 2228885-27-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and biological activities make it an important molecule for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly significant role in various scientific disciplines.